Cas no 1692949-04-4 ((2-chloropyridin-4-yl)(3-hydroxyazetidin-1-yl)methanone)

• Product Name: (2-chloropyridin-4-yl)(3-hydroxyazetidin-1-yl)methanone
• CAS No: 1692949-04-4
• MF: C₉H₉ClN₂O₂
• MW: 212.632961034775
• CID: 5580190
• Update Time: 2025-07-19

(2-chloropyridin-4-yl)(3-hydroxyazetidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-chloro-4-pyridinyl)(3-hydroxy-1-azetidinyl)-
• (2-Chloropyridin-4-yl)(3-hydroxyazetidin-1-yl)methanone
• (2-chloropyridin-4-yl)(3-hydroxyazetidin-1-yl)methanone

• Inchi： 1S/C9H9ClN2O2/c10-8-3-6(1-2-11-8)9(14)12-4-7(13)5-12/h1-3,7,13H,4-5H2
• InChI Key： KZCXLZXYZOCFSB-UHFFFAOYSA-N
• SMILES： C(C1C=CN=C(Cl)C=1)(N1CC(O)C1)=O

Experimental Properties

• Density: 1.505±0.06 g/cm3(Predicted)
• Boiling Point: 434.0±45.0 °C(Predicted)
• pka: 12.95±0.20(Predicted)

Additional information on (2-chloropyridin-4-yl)(3-hydroxyazetidin-1-yl)methanone

Comprehensive Analysis of (2-chloropyridin-4-yl)(3-hydroxyazetidin-1-yl)methanone (CAS No. 1692949-04-4)

The compound (2-chloropyridin-4-yl)(3-hydroxyazetidin-1-yl)methanone (CAS No. 1692949-04-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a 2-chloropyridine moiety and a 3-hydroxyazetidine ring, linked via a methanone bridge. Its structural complexity and functional groups make it a valuable intermediate in the synthesis of bioactive compounds, particularly those targeting enzyme inhibition and receptor modulation.

Recent trends in drug discovery highlight the growing demand for heterocyclic compounds like (2-chloropyridin-4-yl)(3-hydroxyazetidin-1-yl)methanone. Researchers are increasingly exploring its potential in developing small molecule therapeutics for inflammatory diseases and metabolic disorders. The presence of both chloropyridine and hydroxyazetidine groups contributes to its ability to interact with biological targets, making it a subject of interest in medicinal chemistry and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of CAS No. 1692949-04-4 involves multi-step organic transformations, often requiring catalyzed coupling reactions and protective group strategies. The 3-hydroxyazetidine component is particularly noteworthy due to its conformational rigidity, which can enhance binding affinity in drug design. This has led to its incorporation in several preclinical candidates being investigated for their pharmacokinetic properties.

In the agrochemical sector, derivatives of (2-chloropyridin-4-yl)(3-hydroxyazetidin-1-yl)methanone have shown promise as plant growth regulators and pest control agents. The chloropyridine segment is known to exhibit herbicidal activity, while the azetidine ring may contribute to systemic translocation in plants. These attributes align with the industry's focus on developing environmentally sustainable crop protection solutions.

The physicochemical properties of CAS No. 1692949-04-4, including its solubility profile and stability under various pH conditions, are critical for formulation scientists. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound. Its logP value and hydrogen bonding capacity make it suitable for optimization in drug delivery systems.

Emerging applications of (2-chloropyridin-4-yl)(3-hydroxyazetidin-1-yl)methanone extend to material science, where its molecular architecture serves as a building block for functional polymers. The compound's ability to participate in click chemistry reactions has opened new avenues in creating smart materials with tailored properties. This interdisciplinary potential reflects the compound's versatility beyond traditional chemical domains.

Quality control protocols for CAS No. 1692949-04-4 emphasize the importance of impurity profiling and chiral purity assessment, given its stereocenter at the 3-hydroxyazetidine position. Regulatory guidelines require thorough documentation of its synthetic pathways and toxicological profiles, especially when used in pharmaceutical contexts. These considerations are paramount in current Good Manufacturing Practice (GMP) compliance.

From a commercial standpoint, the global market for 1692949-04-4 has seen steady growth, driven by demand from contract research organizations (CROs) and specialty chemical manufacturers. Supply chain dynamics for this compound are influenced by factors such as raw material availability and patent landscapes, with particular interest in regions with strong generic drug development capabilities.

Environmental fate studies of (2-chloropyridin-4-yl)(3-hydroxyazetidin-1-yl)methanone indicate moderate biodegradability, prompting research into green chemistry alternatives for its production. The scientific community continues to investigate catalytic methods to improve the atom economy of its synthesis, aligning with principles of sustainable chemistry.

In computational chemistry, molecular modeling of CAS No. 1692949-04-4 has provided insights into its conformational preferences and electronic properties. These in silico studies complement experimental research by predicting metabolic pathways and potential drug-drug interactions, accelerating the compound's development timeline.

The intellectual property landscape surrounding (2-chloropyridin-4-yl)(3-hydroxyazetidin-1-yl)methanone includes patents covering its crystal polymorphs and derivative compounds. Legal considerations regarding its generic synthesis routes remain active areas of discussion in pharmaceutical law, particularly concerning Paragraph IV certifications in regulatory submissions.

Future research directions for 1692949-04-4 may explore its potential in bioconjugation chemistry and as a scaffold for proteolysis targeting chimeras (PROTACs). The compound's balanced lipophilicity and hydrogen bond donor/acceptor count position it favorably for these cutting-edge applications in targeted protein degradation therapies.